Cas no 1804757-32-1 (5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804757-32-1
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4926447
• Update Time: 2025-05-24

5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-5-2-11-6(7(9)10)1-4(5)3-12/h1-3,7H
• InChI Key： YFJVRTLRNUFVQB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804757-32-1)

5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde, identified by its CAS number 1804757-32-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of both chloro and difluoromethyl substituents, along with the aldehyde functional group at the 4-position, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde molecule exhibits a high degree of reactivity due to the electron-withdrawing nature of the aldehyde group and the electron-donating effects of the nitrogen atom. This balance of electronic properties allows for diverse chemical transformations, making it a versatile building block in the synthesis of more complex molecules. The chloro and difluoromethyl groups further enhance its utility by providing handles for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde has been incorporated into various drug candidates targeting different therapeutic areas. One notable area of research involves its application in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a preferred moiety in drug design.

Recent studies have highlighted the role of 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde in synthesizing novel antimicrobial agents. The combination of chloro and difluoromethyl substituents disrupts bacterial cell wall synthesis and inhibits key enzymatic pathways, offering promising leads for combating resistant strains. Additionally, its incorporation into antiviral compounds has shown efficacy in inhibiting viral replication by interfering with essential viral proteases and polymerases.

The agrochemical industry has also benefited from the use of 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde as an intermediate in the development of advanced pesticides and herbicides. Its structural features contribute to enhanced bioactivity against pests while maintaining environmental safety profiles. Researchers are particularly interested in its potential as a precursor for systemic insecticides that can be absorbed and distributed throughout plants, providing long-lasting protection against agricultural pests.

Synthetic methodologies for preparing 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde have been refined over time to achieve high yields and purity. Common synthetic routes involve condensation reactions between appropriately substituted pyridine derivatives with formylating agents, followed by chlorination and fluorination steps. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall process economics.

The spectroscopic characterization of 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde provides valuable insights into its molecular structure. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to the aromatic ring protons, aldehyde proton, chloro-substituent, and difluoromethyl groups. Mass spectrometry confirms the molecular weight and fragmentation patterns consistent with its proposed structure. These analytical techniques are essential for verifying purity and identifying any impurities that may arise during synthesis or storage.

In conclusion, 5-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804757-32-1) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and material sciences. Its unique structural features enable diverse chemical transformations and functionalization strategies, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound is poised to remain at the forefront of innovation in chemical biology.